Cas no 5446-17-3 ((5-Chloro-2-methylphenyl)hydrazine hydrochloride)

• Product Name: (5-Chloro-2-methylphenyl)hydrazine hydrochloride
• CAS No: 5446-17-3
• MF: C₇H₁₀Cl₂N₂
• MW: 193.0737
• MDL: MFCD00086667
• CID: 941383
• PubChem ID: 13200574
• Update Time: 2025-06-07

(5-Chloro-2-methylphenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2-methylphenyl)hydrazine
• (5-Chloro-2-methylphenyl)hydrazine hydrochloride
• (5-Chlor-2-methyl-phenyl)-hydrazin, Hydrochlorid
• (5-chloro-2-methyl-phenyl)-hydrazine, hydrochloride
• 2-methyl-5-chloro-phenylhydrazine hydrochloride
• 4-Chloro-2-hydrazinotoluene hydrochloride
• 5-chloro-2-methylphenylhydrazine HCl
• 5-chloro-2-methylphenylhydrazine hydrochloride
• AGN-PC-00LF7Y
• KB-20
• NSC17184
• SureCN403976
• 1-(5-chloro-2-methylphenyl)hydrazine hydrochloride
• AK402177
• YAGKCRFGEGJKDS-UHFFFAOYSA-N
• OR40527
• 1-(5-Chloro-2-methylphenyl)hydrazine, HCl
• H8412
• (5-chloro-2-methylphenyl)hydrazin
• DTXSID50526967
• (5-chloro-2-methyl-phenyl)hydrazine
• (5-Chloro-2-methylphenyl)hydrazine--hydrogen chloride (1/1)
• MFCD04038837
• (5-chloro-2-methyl-phenyl)hydrazine hydrochloride
• DS-13356
• AKOS005143656
• (5-chloro-2-methylphenyl)hydrazine;hydrochloride
• A1-00564
• CS-0153561
• DS-007799
• (5-CHLORO-2-METHYLPHENYL)HYDRAZINEHYDROCHLORIDE
• 5446-17-3
• NSC-17184
• EN300-7367878
• C75556
• SCHEMBL403976
• (5-Chloro-2-methylphenyl)hydrazine HCl
• (5-Chloro-2-methyl-phenyl)-hydrazine; hydrochloride

• MDL： MFCD00086667
• Inchi： 1S/C7H9ClN2.ClH/c1-5-2-3-6(8)4-7(5)10-9;/h2-4,10H,9H2,1H3;1H
• InChI Key： YAGKCRFGEGJKDS-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])N([H])N([H])[H].Cl[H]

Computed Properties

• Exact Mass: 156.04557
• Monoisotopic Mass: 192.022104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Experimental Properties

• Density: 1.26
• Boiling Point: 253.8°C at 760 mmHg
• Flash Point: 107.3°C
• Refractive Index: 1.634
• PSA: 38.05

(5-Chloro-2-methylphenyl)hydrazine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on (5-Chloro-2-methylphenyl)hydrazine hydrochloride

(5-Chloro-2-methylphenyl)hydrazine hydrochloride (CAS No. 5446-17-3): An Overview and Recent Developments

(5-Chloro-2-methylphenyl)hydrazine hydrochloride (CAS No. 5446-17-3) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and chemical biology. This compound, also known as 2-methyl-5-chlorophenyl hydrazine hydrochloride, is a white to off-white crystalline solid that is highly soluble in water and organic solvents. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and dyes.

The molecular formula of (5-Chloro-2-methylphenyl)hydrazine hydrochloride is C₈H₁₀ClN₂·HCl, and its molecular weight is approximately 199.13 g/mol. The compound consists of a substituted phenyl ring attached to a hydrazine group, which is further protonated to form the hydrochloride salt. This structure imparts the compound with unique chemical properties, such as high reactivity and the ability to participate in a wide range of chemical reactions.

In recent years, (5-Chloro-2-methylphenyl)hydrazine hydrochloride has gained significant attention in the pharmaceutical industry due to its potential as an intermediate in the synthesis of various drugs. One notable application is in the production of antifungal agents, where the compound serves as a key building block in the synthesis of azole derivatives. Azole compounds are widely used in antifungal medications due to their ability to inhibit fungal growth by targeting ergosterol biosynthesis.

Another important application of (5-Chloro-2-methylphenyl)hydrazine hydrochloride is in the development of anticancer drugs. Research has shown that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines. For example, a study published in the Journal of Medicinal Chemistry reported that a series of (5-Chloro-2-methylphenyl)hydrazine hydrochloride-based compounds demonstrated significant antiproliferative effects on human breast cancer cells (MCF-7). The mechanism of action involves the induction of apoptosis and cell cycle arrest, making these compounds promising candidates for further drug development.

Beyond its pharmaceutical applications, (5-Chloro-2-methylphenyl)hydrazine hydrochloride has also found use in the synthesis of agrochemicals. The compound can be used to prepare various herbicides and fungicides, which are essential for crop protection and agricultural productivity. For instance, a recent study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of (5-Chloro-2-methylphenyl)hydrazine hydrochloride exhibited excellent herbicidal activity against broadleaf weeds, making them valuable candidates for the development of new herbicides.

In addition to its synthetic applications, (5-Chloro-2-methylphenyl)hydrazine hydrochloride has been studied for its potential use in chemical biology research. The compound's reactivity and functional group versatility make it an ideal candidate for the preparation of bioconjugates and probes. For example, researchers at the University of California, Berkeley have utilized (5-Chloro-2-methylphenyl)hydrazine hydrochloride to synthesize fluorescent probes for imaging cellular processes. These probes have been used to study protein-protein interactions and other biological phenomena with high spatial and temporal resolution.

The safety and handling of (5-Chloro-2-methylphenyl)hydrazine hydrochloride are critical considerations for researchers working with this compound. While it is not classified as a hazardous material under most regulatory frameworks, proper precautions should be taken to ensure safe handling and storage. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers and acids. Personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when handling the compound to minimize exposure risks.

In conclusion, (5-Chloro-2-methylphenyl)hydrazine hydrochloride (CAS No. 5446-17-3) is a valuable compound with diverse applications in organic synthesis, pharmaceutical research, agrochemical development, and chemical biology. Its unique chemical properties make it an essential intermediate in the synthesis of various drugs, herbicides, fungicides, and bioconjugates. Ongoing research continues to uncover new applications and potential uses for this versatile compound, highlighting its importance in modern chemistry and related fields.